Cas no 26787-78-0 (Amoxicillin)

• Product Name: Amoxicillin
• CAS No: 26787-78-0
• MF: C₁₆H₁₉N₃O₅S
• MW: 365.40416264534
• MDL: MFCD00056860
• CID: 53010
• PubChem ID: 33613
• Update Time: 2025-08-22

Amoxicillin Chemical and Physical Properties

Names and Identifiers

• D-(-)-alpha-amino-p-hydroxybenzyl penicillin trihydrate
• [2S-[2alpha,5alpha,6beta(S*)]]-6-[[2-amino-2-(4-hydroxyphenyl) acetyl]amino]-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
• p-Hydroxyampicillin
• 4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid, 6-(2-amino-2-(p-hydroxyphenyl)acetamido)-3,3-dimethyl-7-oxo, D-
• (-)-6-[2-amino-2-(p-hydroxyphenyl)acetamido]-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
• 6-(p-Hydroxy-alpha-aminophenylacetamido) pencillanic acid
• 6-(p-hydroxy-alpha-aminophenylacetamido)penicillanic acid
• 6-(D-(-)-p-Hydroxy-alpha-aminobenzyl)penicillin
• 6-[D(-)-alpha-amino-p-hydroxyphenylacetamido]penicillanic acid
• alpha-amino-p-hydroxybenzyl penicillin
• Alphacin
• Agram (Trihydrate)
• Almodan
• Amocilline
• Amoclen
• Amodex (Trihydrate)
• Amolin
• Amopen
• Amopenixin
• Alphamox
• Amoxi
• Amoxidin (Trihydrate)
• Amoxibiotic (Trihydrate)
• Amoxicilline
• Amoxicillin trihydrate
• Amoxidal (Trihydrate)
• Amoxil
• Amoxil (Trihydrate)
• Amoxillat (Trihydrate)
• Amoxipen
• Amoxi-Wolff (Trihydrate)
• Amoxycillin
• Amoxypen (Trihydrate)
• AMPC
• Anemolin
• Aspenil
• Augmentin
• Betamox
• Bristamox
• Cabermox
• Cemoxin
• Cilamox
• Clamoxyl
• Clamoxyl (Trihydrate)
• Cuxacillin
• Delacillin
• Efpenix
• Fisamox
• Grinsil
• Histocillin
• Ibiamox
• Imacillin
• Larotid
• Moxacin
• Optium
• Ospamox
• Piramox
• Polymox
• Sawacillin
• Sawacillin (Trihydrate)
• Simoxil
• Sumox
• Trimox
• Trimox (Trihydrate)
• Utimox
• Wymox (Trihydrate)
• Amoxycillin Trihydrate
• Amoxicillin
• AMOXICILLIN CRYSTALLINE
• (2S,5R,6R)-6-((R)-2-Amino-2-(4-hydroxyphenyl)acetamido)-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
• blp1410
• clavulanate
• (2S,5R,6R)-6-(2-Amino-2-(4-hydroxyphenyl)acetamido)-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
• 阿莫西林原药粉生产厂家行情价格
• Amoxicillin anhydrous
• Moxal
• D-Amoxicillin
• Amoxicillinum
• Amoxicilina
• Flemoxin
• Amoxiden
• Amoxivet
• Vetramox
• Unicillin
• Amoxi-Mast
• Sawamox PM
• Metifarma capsules
• Metafarma capsules
• Robamox
• Hiconcil
• DisperMox
• Amoxicilline [INN-French]
• Amoxicilina [INN-Spanish]
• Amoxicillin t
• .alpha.-Amino-p-hydroxybenzylpenicillin
• 6-[2-Amino(4-hydroxyphenyl)acetamido]-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
• 6-[D-(-)-2-Amino-2-(p-hydroxyphenyl)acetamido]-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
• 6[D(-).alpha.-Amino-p-hydroxyphenylacetamido]penicillanic acid
• 6-(p-Hydroxy-.alpha.-aminophenylacetamido)penicillanic acid
• AKOS005715796
• 6-[2-amino-2-(4-hydroxyphenyl)acetamido]-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
• Amoxicillin (trihydrate)
• Amoxycillin (trihydrate)
• 4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid,3-dimethyl-7-oxo- [2S[2.alpha.,5.alpha.,6.beta.(S*)]]
• D-(.alpha.-Amino-p-hydroxybenzyl)penicillin
• 6-(2-amino-2-(4-hydroxyphenyl)acetamido)-3,3-dimethyl-7-oxo-4-thia-1-aza-bicyclo[3.2.0]heptane-2-carboxylic acid
• WLN: T45 ANV ESTJ CMVYZR DQ& F1 F1 GVQ
• Amoxicillin-13C2,15N(MixtureofDiastereomers)
• NS00008883
• EN300-296143
• SCHEMBL226659
• 6-[D-(-)-p-Hydroxy-.alpha.-aminobenzyl]penicillin
• D-(-)-.alpha.-Amino-p-hydroxybenzylpenicillin
• D-(-)-.alpha.-Amino-p-hydroxybenzyl penicillin
• FT-0602856
• HMS3372L05
• DTXSID50860378
• AC-15069

• MDL： MFCD00056860
• Inchi： 1S/C16H19N3O5S/c1-16(2)11(15(23)24)19-13(22)10(14(19)25-16)18-12(21)9(17)7-3-5-8(20)6-4-7/h3-6,9-11,14,20H,17H2,1-2H3,(H,18,21)(H,23,24)
• InChI Key： LSQZJLSUYDQPKJ-UHFFFAOYSA-N
• SMILES： S1C(C)(C)C(C(=O)O)N2C(C(C12)NC(C(C1C=CC(=CC=1)O)N)=O)=O

Computed Properties

• Exact Mass: 365.10500
• Monoisotopic Mass: 365.104541
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 590
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 158

Experimental Properties

• Color/Form: Powder
• Density: 1.54
• Melting Point: No data available
• Boiling Point: 743.2°C at 760 mmHg
• Flash Point: 403.3±32.9 °C
• Solubility: Do you have solubility information on this product that you would like to share
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 158.26000
• LogP: 1.05280
• Merck: 13,582

Amoxicillin Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P280-P305+P351+P338-P310
• WGK Germany：2
• Hazard Category Code： R42/43
• Safety Instruction： S22-S36/37
• RTECS：XH8300000
• Hazardous Material Identification：
• Storage Condition：4°C, protect from light
• Risk Phrases：R42/43

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Penicillins